Cas no 88956-58-5 (2(1H)-Pyrimidinethione, 4,6-dimethyl-5-(phenylazo)-)

• Product Name: 2(1H)-Pyrimidinethione, 4,6-dimethyl-5-(phenylazo)-
• CAS No: 88956-58-5
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• CID: 618358
• PubChem ID: 135968999
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione, 4,6-dimethyl-5-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 4,6-dimethyl-5-(phenylazo)-
• 4,6-dimethyl-5-(phenylhydrazinylidene)pyrimidine-2-thione
• DTXSID40603574
• 4,6-Dimethyl-5-(2-phenylhydrazinylidene)pyrimidine-2(5H)-thione
• 88956-58-5
• SCHEMBL10750840

• Inchi： 1S/C12H12N4S/c1-8-11(9(2)14-12(17)13-8)16-15-10-6-4-3-5-7-10/h3-7H,1-2H3,(H,13,14,17)/b16-15+
• InChI Key： MNUHNHQWYUKGIM-FOCLMDBBSA-N
• SMILES： S=C1N=C(C)C(=C(C)N1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.07826757g/mol
• Monoisotopic Mass: 244.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų